Cas no 35847-09-7 (1-(thiophen-2-yl)hexane-1,3-dione)

• Product Name: 1-(thiophen-2-yl)hexane-1,3-dione
• CAS No: 35847-09-7
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 323556
• PubChem ID: 255132
• Update Time: 2025-07-22

1-(thiophen-2-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanedione,1-(2-thienyl)-
• 1-thiophen-2-ylhexane-1,3-dione
• 1-(2-thienyl)-1,3-hexanedione
• 1-(thien-2-yl)-1,3-hexanedione
• 1-(thiophen-2-yl)hexane-1,3-dione
• 1-[2]Thienyl-hexan-1,3-dion
• 1-[2]thienyl-hexane-1,3-dione
• 1-thiophen-2-yl-hexane-1,3-dione
• AC1L5RQT
• CTK4H5450
• KST-1B4020
• NSC80384
• SureCN6412764
• NSC-80384
• DTXSID30292118
• AKOS010652709
• EN300-1125646
• SCHEMBL6412764
• 35847-09-7

• Inchi： 1S/C10H12O2S/c1-2-4-8(11)7-9(12)10-5-3-6-13-10/h3,5-6H,2,4,7H2,1H3
• InChI Key： JWOYZYLUCQTEIK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(CCC)=O)=O

Computed Properties

• Exact Mass: 196.05586
• Monoisotopic Mass: 196.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 318.4°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.525
• PSA: 34.14
• LogP: 2.69010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(thiophen-2-yl)hexane-1,3-dione

Recent Advances in the Study of 1-(Thiophen-2-yl)hexane-1,3-dione (CAS: 35847-09-7) in Chemical Biology and Pharmaceutical Research

The compound 1-(thiophen-2-yl)hexane-1,3-dione (CAS: 35847-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-(thiophen-2-yl)hexane-1,3-dione as a key intermediate in the synthesis of various heterocyclic compounds. Its thiophene moiety and diketone functionality make it a valuable building block for the development of novel pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of thiophene-based inhibitors targeting inflammatory pathways, showcasing its potential in anti-inflammatory drug development.

In addition to its synthetic utility, 1-(thiophen-2-yl)hexane-1,3-dione has shown promising biological activities. Research conducted by the University of Cambridge (2024) revealed its ability to modulate specific enzyme activities, particularly those involved in oxidative stress pathways. These findings suggest potential applications in neurodegenerative diseases and aging-related disorders, where oxidative stress plays a critical role.

The pharmacokinetic properties of 1-(thiophen-2-yl)hexane-1,3-dione have also been investigated in recent preclinical studies. Data from these studies indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization may be required to enhance its bioavailability for therapeutic applications. These insights are crucial for guiding future structure-activity relationship (SAR) studies and derivative development.

From a safety perspective, preliminary toxicological assessments of 1-(thiophen-2-yl)hexane-1,3-dione have shown acceptable profiles at therapeutic concentrations. A 2024 study in Toxicology Reports highlighted its low cytotoxicity in normal cell lines while maintaining efficacy in target cells, suggesting a potentially wide therapeutic window. These findings support its continued investigation as a lead compound in drug discovery programs.

Looking forward, researchers are exploring the potential of 1-(thiophen-2-yl)hexane-1,3-dione in combination therapies and as a scaffold for developing targeted drug delivery systems. Its chemical versatility allows for various modifications that could enhance specificity and reduce off-target effects. The compound's progress through the drug development pipeline will be closely monitored by the pharmaceutical industry, particularly for applications in inflammation, neurodegeneration, and metabolic disorders.